Cas no 1257853-10-3 (4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid)
4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-Methylpropan-2-yl)oxycarbonylamino]pyrimidine-2-carboxylic acid
- 1257853-10-3
- EN300-6509473
- 4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid
- 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid
-
- Inchi: 1S/C10H13N3O4/c1-10(2,3)17-9(16)13-6-4-5-11-7(12-6)8(14)15/h4-5H,1-3H3,(H,14,15)(H,11,12,13,16)
- InChI Key: SBXXHQBTXZNECC-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CN=C(C(=O)O)N=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 239.09060590g/mol
- Monoisotopic Mass: 239.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 101Ų
4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509473-0.05g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 0.05g |
$839.0 | 2025-03-14 | |
| Enamine | EN300-6509473-0.1g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 0.1g |
$879.0 | 2025-03-14 | |
| Enamine | EN300-6509473-0.25g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 0.25g |
$920.0 | 2025-03-14 | |
| Enamine | EN300-6509473-0.5g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 0.5g |
$959.0 | 2025-03-14 | |
| Enamine | EN300-6509473-1.0g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 1.0g |
$999.0 | 2025-03-14 | |
| Enamine | EN300-6509473-2.5g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 2.5g |
$1959.0 | 2025-03-14 | |
| Enamine | EN300-6509473-5.0g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 5.0g |
$2900.0 | 2025-03-14 | |
| Enamine | EN300-6509473-10.0g |
4-{[(tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid |
1257853-10-3 | 95.0% | 10.0g |
$4299.0 | 2025-03-14 |
4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid
Professional Introduction to 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic Acid (CAS No. 1257853-10-3)
4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid, with the CAS number 1257853-10-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a pyrimidine core structure, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of a tert-butoxy carbonyl group and an amino group on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.
The pyrimidine scaffold is a fundamental motif in nucleic acid bases and numerous pharmacologically relevant compounds. Its structural simplicity yet functional diversity makes it a preferred choice for medicinal chemists. In particular, 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid has been explored in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The tert-butoxy carbonyl (Boc) group serves as an effective protecting group for the amino functionality, allowing for selective modifications and subsequent functionalization without unwanted side reactions.
Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have leveraged its structural features to develop innovative synthetic routes that improve yield and purity. For instance, the use of transition-metal-catalyzed cross-coupling reactions has enabled the introduction of diverse substituents at specific positions on the pyrimidine ring, expanding the chemical space available for drug discovery. These developments underscore the compound's potential as a building block in constructing complex molecular architectures.
In the realm of medicinal chemistry, 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid has been investigated for its role in modulating enzyme activity and receptor binding. Pyrimidine derivatives are known to interact with biological targets such as kinases, proteases, and DNA/RNA polymerases. The Boc-protected amino group provides a handle for further derivatization, allowing chemists to fine-tune physicochemical properties like solubility and metabolic stability. This flexibility is crucial for optimizing pharmacokinetic profiles and enhancing therapeutic efficacy.
One particularly noteworthy application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, most notably cancer. By designing pyrimidine-based inhibitors that target specific kinase domains, researchers aim to disrupt aberrant signaling networks. The incorporation of 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid into these inhibitors has led to the discovery of potent and selective molecules with promising preclinical activity.
Another area where this compound has made significant contributions is in antiviral drug development. Viruses often rely on host cellular machinery for replication, making pyrimidine derivatives attractive candidates for inhibiting viral enzymes such as polymerases and proteases. The structural features of 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid allow for interactions with critical residues in viral proteins, thereby impeding viral replication cycles. Recent studies have demonstrated its utility in generating lead compounds that exhibit robust antiviral activity against various pathogens.
The synthesis of 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid itself involves multi-step organic transformations that showcase modern synthetic techniques. Key steps include condensation reactions to form the pyrimidine core, followed by selective protection and functionalization of reactive sites. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving atom economy. These innovations align with broader efforts to green the pharmaceutical industry by minimizing environmental impact while maintaining high yields.
The compound's versatility extends beyond its role as an intermediate; it also serves as a model system for studying reaction mechanisms and developing new methodologies. Computational studies have been instrumental in understanding how different substituents on the pyrimidine ring influence reactivity patterns. Such insights are invaluable for guiding experimental design and predicting outcomes before costly synthetic attempts are made.
Future directions in research involving 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid include exploring its potential in drug delivery systems and combination therapies. By integrating this compound into nanoscale carriers or prodrugs, researchers aim to enhance bioavailability and target specificity. Additionally, combinatorial approaches that involve pairing this scaffold with other pharmacophores may yield synergistic effects that improve therapeutic outcomes.
In conclusion, 4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid (CAS No. 1257853-10-3) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features make it indispensable for constructing biologically active molecules targeting diverse diseases. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1257853-10-3 (4-{[(Tert-butoxy)carbonyl]amino}pyrimidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)